Cas no 109523-99-1 (1,1'-Biphenyl,3-chloro-4'-(ethoxymethyl)-)

1,1'-Biphenyl,3-chloro-4'-(ethoxymethyl)- structure
109523-99-1 structure
Product Name:1,1'-Biphenyl,3-chloro-4'-(ethoxymethyl)-
CAS No:109523-99-1
MF:C15H15ClO
MW:246.732003450394
CID:158566
PubChem ID:3066124
Update Time:2025-04-19

1,1'-Biphenyl,3-chloro-4'-(ethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,3-chloro-4'-(ethoxymethyl)-
    • 1-chloro-3-[4-(ethoxymethyl)phenyl]benzene
    • 3-Chloro-4'-(ethoxymethyl)-1,1'-biphenyl
    • 4-(Ethoxymethyl)-3'-chlorobiphenyl
    • AC1MIB59
    • ACMC-1BRQX
    • CTK4A6565
    • SCHEMBL10364822
    • 109523-99-1
    • DTXSID40148970
    • 1,1'-Biphenyl, 3-chloro-4'-(ethoxymethyl)-
    • Inchi: 1S/C15H15ClO/c1-2-17-11-12-6-8-13(9-7-12)14-4-3-5-15(16)10-14/h3-10H,2,11H2,1H3
    • InChI Key: UUPPWGJCLZBUPO-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1C=CC(=CC=1)COCC

Computed Properties

  • Exact Mass: 246.08125
  • Monoisotopic Mass: 246.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.109
  • Boiling Point: 344.4°C at 760 mmHg
  • Flash Point: 162.2°C
  • Refractive Index: 1.557
  • PSA: 9.23
  • LogP: 4.54350
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD